Cas no 201470-43-1 (1-(1-Acetyl-2,3-dihydro-1H-indol-5-yl)-2-bromoethanone)

• Product Name: 1-(1-Acetyl-2,3-dihydro-1H-indol-5-yl)-2-bromoethanone
• CAS No: 201470-43-1
• MF: C₁₂H₁₂BrNO₂
• MW: 282.133182525635
• CID: 2138191
• Update Time: 2025-06-30

1-(1-Acetyl-2,3-dihydro-1H-indol-5-yl)-2-bromoethanone Chemical and Physical Properties

Names and Identifiers

• 1-(1-acetyl-2,3-dihydro-1H-indol-5-yl)-2-bromoethanone
• 1-(1-acetyl-2,3-dihydro-1H-indol-5-yl)-2-bromoethan-1-one
• 1-actyl-5-(bromoacetyl)indoline
• SXDJJQWHXHEGKG-UHFFFAOYSA-N
• 1-(1-Acetylindolin-5-yl)-2-bromo-ethanone
• Ethanone,1-(1-acetyl-2,3-dihydro-1H-indol-5-yl)-2-bromo-
• Ethanone, 1-(1-acetyl-2,3-dihydro-1H-indol-5-yl)-2-bromo-
• 1-(1-Acetyl-2,3-dihydro-1H-indol-5-yl)-2-bromoethanone

• Inchi： 1S/C12H12BrNO2/c1-8(15)14-5-4-9-6-10(12(16)7-13)2-3-11(9)14/h2-3,6H,4-5,7H2,1H3
• InChI Key： SXDJJQWHXHEGKG-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC2=C(C=1)CCN2C(C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 305
• Topological Polar Surface Area: 37.4

Additional information on 1-(1-Acetyl-2,3-dihydro-1H-indol-5-yl)-2-bromoethanone

Compound CAS No. 201470-43-1: 1-(1-Acetyl-2,3-dihydro-1H-indol-5-yl)-2-bromoethanone

The compound CAS No. 201470-43-1, also known as 1-(1-Acetyl-2,3-dihydro-1H-indol-5-yl)-2-bromoethanone, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of indole derivatives, which have been extensively studied due to their unique properties and applications in drug discovery and material science.

The structure of this compound consists of an indole ring system substituted with an acetyl group at position 5 and a bromoethyl ketone group at position 2. The indole moiety is a bicyclic structure comprising a six-membered benzene ring fused to a five-membered pyrrole ring. This arrangement imparts the molecule with aromatic stability and contributes to its reactivity in various chemical reactions. The acetyl group at position 5 introduces additional electron-withdrawing effects, which can influence the electronic properties of the molecule and its interactions with other compounds.

Recent studies have highlighted the importance of indole derivatives in medicinal chemistry, particularly in the development of new drugs targeting various diseases. For instance, researchers have explored the potential of this compound as a precursor for synthesizing bioactive molecules with anti-inflammatory, antioxidant, or anticancer properties. The presence of the bromoethyl ketone group makes this compound a valuable intermediate in organic synthesis, enabling the construction of more complex structures through nucleophilic substitution or other reaction pathways.

In terms of synthesis, this compound can be prepared through a variety of methods, including Friedel-Crafts acylation, nucleophilic aromatic substitution, or coupling reactions. The choice of synthetic route depends on the availability of starting materials and the desired regioselectivity. For example, one efficient method involves the reaction of 5-bromoindole with an acylating agent in the presence of a Lewis acid catalyst to form the acetylated product.

The application of this compound extends beyond traditional organic synthesis. Recent advancements in materials science have demonstrated its potential as a building block for constructing advanced materials such as coordination polymers or metal-organic frameworks (MOFs). The bromine atom in the molecule can act as a coordinating unit, enabling the formation of stable metal-ligand bonds. This property has been exploited in designing MOFs with high surface area and porosity, which are promising candidates for gas storage and catalysis.

Furthermore, computational studies have provided insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the indole moiety plays a critical role in stabilizing reactive intermediates during chemical transformations. These findings have guided chemists in optimizing reaction conditions for synthesizing derivatives with enhanced bioactivity or stability.

In conclusion, CAS No. 201470-43-1 represents a versatile building block with diverse applications in organic synthesis, medicinal chemistry, and materials science. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions across these disciplines. As ongoing research continues to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.